Gm apolipophoricin
Description
Gm apolipophoricin is an antimicrobial peptide (AMP) identified in the immune response of Galleria mellonella (greater wax moth) larvae. It belongs to a diverse repertoire of AMPs produced by the insect's hemolymph upon pathogen challenge, forming a critical component of its humoral defense system . Initially characterized in a study by Cytrynska et al., this compound was isolated alongside seven other peptides (e.g., Gm proline-rich peptides 1 and 2, Gm defensin-like peptide, and Gm anionic peptides 1 and 2) from larvae immunized with non-pathogenic Escherichia coli D31 .
Properties
bioactivity |
Gram+, |
|---|---|
sequence |
VQETQKLAKTVGANLEETNKKLAPQIKSAYDDFVKQAQEVQKKLHEAASKQ |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Comparative Antimicrobial Activity of G. mellonella AMPs
| Compound Name | Target Pathogens | Effective Concentration | Key Findings |
|---|---|---|---|
| Gm defensin-like peptide | Fungi, yeast, Gram-positive bacteria | <3 µM | Most potent; broad-spectrum activity |
| Gm cecropin | Gram-negative bacteria | 5–10 µM | Effective against E. coli biofilms |
| Gallerimycin | Filamentous fungi | 10–15 µM | Fungistatic activity only |
| Gm proline-rich peptide 1 | Gram-positive bacteria | >20 µM | Moderate activity |
| This compound | Filamentous fungi (weak) | >30 µM | Lowest activity among tested AMPs |
This compound exhibits minimal inhibitory effects, even at high concentrations (>30 µM), contrasting sharply with the defensin-like peptide, which is effective at sub-3 µM levels .
Structural and Functional Divergence
- Gm defensin-like peptide : Contains conserved cysteine motifs typical of defensins, enabling robust pathogen membrane disruption .
- Its role may extend beyond direct antimicrobial action, possibly involving immune modulation or synergy with other AMPs .
- Gm proline-rich peptides : Act via intracellular mechanisms (e.g., binding to heat shock proteins) rather than membrane disruption, offering complementary modes of action .
Regulatory Mechanisms
Like other AMPs, this compound is regulated by non-coding microRNAs (miRNAs), a feature shared with vertebrate immune systems . However, its induction kinetics and expression levels post-infection remain understudied compared to well-characterized AMPs like gallerimycin and cecropin .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
